Cas no 19156-52-6 (4,5-Dimethylthiophene-3-carboxylic acid)

4,5-Dimethylthiophene-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a thiophene ring substituted with methyl groups at the 4 and 5 positions and a carboxyl group at the 3 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its structural features, including the electron-rich thiophene core and reactive carboxyl group, enable its use in cross-coupling reactions, esterifications, and amide formations. The dimethyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. The compound is characterized by high purity and stability, making it suitable for precision chemical synthesis and research applications.

4,5-Dimethylthiophene-3-carboxylic acid structure

19156-52-6 structure

Product Name:4,5-Dimethylthiophene-3-carboxylic acid

CAS No:19156-52-6

MF:C₇H₈O₂S

MW:156.202220916748

MDL:MFCD01859967

CID:1076111

PubChem ID:818943

Update Time:2025-05-28

4,5-Dimethylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-Dimethylthiophene-3-carboxylic acid
- 4,5-dimethyl-3-thenoic acid
- 4,5-dimethyl-3-thiophenecarboxylic acid
- 4,5-dimethylthiophene-3-carboxylic acid(SALTDATA: FREE)
- 9313738
- IVK
- BAS 10144467
- SBB027694
- BBL016567
- STK424551
- 6451AD
- SY096771
- 4,5-Dimethyl-thiophene-3-carboxylic acid
- AB0091388
- ST45055082
- 4,5-dimethylthiophene-3-carboxylic acid(SALTDATA
- IVK/9313738
- SCHEMBL14485339
- CS-12583
- F9995-2426
- ALBB-000919
- AKOS000308310
- 19156-52-6
- 4,5-dimethylthiophene-3-carboxylicacid
- J-012383
- EN300-93726
- CS-0036851
- MFCD01859967
- Z275191052
- DTXSID20356016
- C7H8O2S
- AI-942/25034429
- MDL： MFCD01859967
- Inchi： 1S/C7H8O2S/c1-4-5(2)10-3-6(4)7(8)9/h3H,1-2H3,(H,8,9)
- InChI Key： METLBUIFJAMVMV-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)C(C)=C1C

Computed Properties

Exact Mass: 156.02450067g/mol
Monoisotopic Mass: 156.02450067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.5
XLogP3: 1.9

Experimental Properties

Boiling Point: 287.7±35.0℃ at 760 mmHg

4,5-Dimethylthiophene-3-carboxylic acid Pricemore >>

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